DDP-38003 Trihydrochloride: A Technical Guide to its Mechanism of Action as a KDM1A/LSD1 Inhibitor
DDP-38003 Trihydrochloride: A Technical Guide to its Mechanism of Action as a KDM1A/LSD1 Inhibitor
For Researchers, Scientists, and Drug Development Professionals
Abstract
DDP-38003 trihydrochloride is a potent, orally bioavailable small molecule inhibitor of histone lysine-specific demethylase 1A (KDM1A/LSD1). This document provides a comprehensive overview of the preclinical data supporting its mechanism of action. DDP-38003 demonstrates significant anti-tumor activity, particularly in the context of acute myeloid leukemia (AML), by inducing differentiation and inhibiting proliferation of cancer cells. In vivo studies have confirmed its efficacy in mouse leukemia models, showing a dose-dependent increase in survival. This guide consolidates the available quantitative data, details key experimental methodologies, and visualizes the underlying signaling pathways to serve as a technical resource for the scientific community.
Core Mechanism of Action: Inhibition of KDM1A/LSD1
DDP-38003 functions as a potent inhibitor of histone lysine-specific demethylase 1A (KDM1A), also known as LSD1.[1][2][3] KDM1A is a flavin-dependent monoamine oxidase that plays a critical role in transcriptional regulation by removing methyl groups from mono- and di-methylated histone H3 at lysine 4 (H3K4) and lysine 9 (H3K9). By inhibiting KDM1A, DDP-38003 prevents the demethylation of these key histone marks, leading to alterations in gene expression. This epigenetic modulation is central to its anti-tumor effects, which include the induction of cell differentiation and the reduction of clonogenic potential in cancer cells.[1][3] The compound is reported to have a higher potency and selectivity for KDM1A over related enzymes such as LSD2, MAO-A, and MAO-B.[4]
Quantitative Preclinical Data
The preclinical efficacy of DDP-38003 has been quantified through various in vitro and in vivo assays.
Table 1: In Vitro Activity of DDP-38003
| Parameter | Cell Line | Value | Reference |
| KDM1A/LSD1 Inhibition (IC50) | - | 84 nM | [1][2][3] |
| CD86 Expression Increase (5 nM) | THP-1 | 5.1 ± 1.3 fold | [4] |
| CD86 Expression Increase (50 nM) | THP-1 | 41.2 ± 2.8 fold | [4] |
Table 2: In Vivo Efficacy of DDP-38003 in a Mouse Leukemia Model
| Treatment Group | Dose | Administration | Median Survival (days) | Survival Rate Increase (%) | Reference |
| Control | - | - | 21 | - | [5] |
| DDP-38003 | 11.25 mg/kg | Oral | 37 | 35 | [1][3][5] |
| DDP-38003 | 22.50 mg/kg | Oral | - | 62 | [1][3] |
| Retinoic Acid (RA) | Not Specified | Not Specified | 49 | - | [5] |
| DDP-38003 + RA | Not Specified | Not Specified | 70 | - | [5] |
Note: The half-life of DDP-38003 has been reported as 8 hours.[1][3]
Experimental Protocols
The following sections outline the methodologies used in the key preclinical studies of DDP-38003.
In Vitro KDM1A/LSD1 Inhibition Assay
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Objective: To determine the half-maximal inhibitory concentration (IC50) of DDP-38003 against KDM1A/LSD1.
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Methodology: While the specific assay format is not detailed in the provided references, a typical biochemical assay would involve incubating recombinant human KDM1A/LSD1 with a methylated histone substrate (e.g., H3K4me2 peptide) in the presence of varying concentrations of DDP-38003. The demethylase activity is then measured, often through the detection of a byproduct like hydrogen peroxide or formaldehyde, using a fluorescent or colorimetric probe. The IC50 value is calculated by fitting the dose-response curve to the resulting data.
Cellular Differentiation Assay (THP-1 Cells)
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Objective: To assess the effect of DDP-38003 on the differentiation of acute monocytic leukemia cells.
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Cell Line: THP-1 human leukemia cells.[4]
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Protocol:
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THP-1 cells are cultured under standard conditions.
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Cells are treated with DDP-38003 at various concentrations (e.g., 5 nM and 50 nM) for a specified duration (e.g., 48 hours).[4]
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Following treatment, cells are harvested and stained with a fluorescently-labeled antibody against the myeloid differentiation marker CD86.[4]
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The expression of CD86 is quantified using flow cytometry.[4]
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The fold increase in CD86 expression relative to a vehicle-treated control is calculated.[4]
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